Cas no 641638-37-1 (Propanedioic acid,2-(4-bromophenyl)-, 1,3-bis(1,1-dimethylethyl) ester)

• Product Name: Propanedioic acid,2-(4-bromophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
• CAS No: 641638-37-1
• MF: C₁₇H₂₃BrO₄
• MW: 371.26612496376
• CID: 500309
• PubChem ID: 57352041
• Update Time: 2025-04-19

Propanedioic acid,2-(4-bromophenyl)-, 1,3-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(4-bromophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
• Propanedioicacid, (4-bromophenyl)-, bis(1,1-dimethylethyl) ester (9CI)
• 2-(4-BROMOPHENYL)-PROPANEDIOIC ACID 1,3-BIS-T-BUTYL ESTER
• ditert-butyl 2-(4-bromophenyl)propanedioate
• Di-tert-butyl (4-bromophenyl)propanedioate
• DTXSID40722431
• SCHEMBL4958199
• 641638-37-1
• DSFWQGCMVGWAON-UHFFFAOYSA-N
• 2-(4-bromophenyl)malonic acid di-tert-butyl ester

• Inchi： 1S/C17H23BrO4/c1-16(2,3)21-14(19)13(15(20)22-17(4,5)6)11-7-9-12(18)10-8-11/h7-10,13H,1-6H3
• InChI Key： DSFWQGCMVGWAON-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 370.07797g/mol
• Monoisotopic Mass: 370.07797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6Ų